Cas no 860646-10-2 (5-Iodothiazole-2-carboxamide)

5-Iodothiazole-2-carboxamide is a heterocyclic compound featuring a thiazole ring substituted with an iodine atom at the 5-position and a carboxamide group at the 2-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical research. The iodine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling the construction of complex thiazole-based frameworks. The carboxamide group offers additional functionalization potential, facilitating further derivatization. Its well-defined chemical properties and stability under standard conditions make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules targeting thiazole-dependent pathways.
5-Iodothiazole-2-carboxamide structure
5-Iodothiazole-2-carboxamide structure
Product Name:5-Iodothiazole-2-carboxamide
CAS No:860646-10-2
MF:C4H3IN2OS
MW:254.048891305923
CID:1093816
PubChem ID:59238493
Update Time:2025-05-28

5-Iodothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-Iodothiazole-2-carboxamide
    • 5-iodo-1,3-thiazole-2-carboxamide
    • DTXSID20731329
    • SCHEMBL2893912
    • 860646-10-2
    • DB-333056
    • Inchi: 1S/C4H3IN2OS/c5-2-1-7-4(9-2)3(6)8/h1H,(H2,6,8)
    • InChI Key: VEZDMKZNOXFSHD-UHFFFAOYSA-N
    • SMILES: IC1=CN=C(C(N)=O)S1

Computed Properties

  • Exact Mass: 253.90108g/mol
  • Monoisotopic Mass: 253.90108g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 84.2Ų

5-Iodothiazole-2-carboxamide Pricemore >>

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